![molecular formula C15H17ClFN B1392512 [1-Benzyl-2-(4-fluorophenyl)-ethyl]amine hydrochloride CAS No. 1242924-02-2](/img/structure/B1392512.png)
[1-Benzyl-2-(4-fluorophenyl)-ethyl]amine hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques . Unfortunately, the specific molecular structure of “[1-Benzyl-2-(4-fluorophenyl)-ethyl]amine hydrochloride” is not provided in the available sources.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more . Unfortunately, the specific physical and chemical properties of “[1-Benzyl-2-(4-fluorophenyl)-ethyl]amine hydrochloride” are not provided in the available sources.Scientific Research Applications
Antiviral Research
[1-Benzyl-2-(4-fluorophenyl)-ethyl]amine hydrochloride: has potential applications in antiviral research due to its structural similarity to indole derivatives, which are known to possess antiviral properties . The compound could be used to synthesize new derivatives that target specific viral proteins or replication mechanisms, contributing to the development of novel antiviral drugs.
Anti-inflammatory Agents
The compound’s framework can be modified to create new molecules with anti-inflammatory effects. By studying its interaction with biological pathways, researchers can design derivatives that may inhibit the production of pro-inflammatory cytokines or modulate immune cell responses .
Cancer Therapeutics
In cancer research, [1-Benzyl-2-(4-fluorophenyl)-ethyl]amine hydrochloride could serve as a precursor for compounds that selectively target cancer cells. Its ability to be transformed into various pharmacophores makes it a valuable candidate for creating drugs that can interfere with tumor growth and metastasis .
Neurodegenerative Disease Treatment
The compound may be used to develop therapeutic agents for neurodegenerative diseases. By affecting neurotransmitter systems or neuronal signaling pathways, derivatives of this compound could potentially slow down the progression of diseases like Alzheimer’s or Parkinson’s .
Flame Retardancy in Materials Science
A derivative of this compound, benzyl(4-fluorophenyl)phenylphosphine oxide , has been used to enhance the flame retardancy and dielectric properties of epoxy resin . This application demonstrates the compound’s versatility and its potential use in developing advanced materials with improved safety profiles.
Development of Diagnostic Agents
The compound’s structure allows for the attachment of various functional groups, making it suitable for creating diagnostic agents. For instance, it could be tagged with a radioactive isotope or a fluorescent marker to visualize biological processes or detect diseases .
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-(4-fluorophenyl)-3-phenylpropan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16FN.ClH/c16-14-8-6-13(7-9-14)11-15(17)10-12-4-2-1-3-5-12;/h1-9,15H,10-11,17H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWTLEESJAKOFJS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(CC2=CC=C(C=C2)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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